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Compound of Interest

Diethyl 2-Amino-3,5-
Compound Name:
pyrroledicarboxylate

Cat. No.: B062624

In-Depth Technical Guide: Diethyl 2-Amino-3,5-
pyrroledicarboxylate

This technical guide provides a comprehensive overview of Diethyl 2-Amino-3,5-
pyrroledicarboxylate, tailored for researchers, scientists, and professionals in drug
development. The document summarizes key identifiers, explores relevant synthetic
methodologies, and presents logical relationships between the compound's identifiers through
a structured visualization.

Core Compound Identifiers

A variety of identifiers are used to characterize Diethyl 2-Amino-3,5-pyrroledicarboxylate,
ensuring its unambiguous identification in chemical databases and scientific literature. These
identifiers are crucial for accurate data retrieval and communication within the scientific
community.
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Identifier Type Identifier

CAS Number 187724-98-7[1]

IUPAC Name Diethyl 5-amino-1H-pyrrole-2,4-dicarboxylate[1]
PubChem CID 21262628[1]

SMILES String CCOC(=0)clc(N)[nH]c(cl)C(=0)OCC[1]

Diethyl 2-amino-3,5-pyrroledicarboxylate,
Synonyms ) ) )
Diethyl 5-amino-1H-pyrrole-2,4-dicarboxylate[1]

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of Diethyl 2-Amino-3,5-
pyrroledicarboxylate (CAS 187724-98-7) was not available in the reviewed scientific
literature. However, a general methodology for the solid-phase synthesis of 3-aminopyrrole-2,5-
dicarboxylate analogues has been described and may serve as a conceptual framework for the
synthesis of the target compound.

General Solid-Phase Synthesis Strategy for 3-Aminopyrrole-2,5-dicarboxylate Analogues[2][3]

This strategy employs a solid-phase approach, which can be advantageous for library
synthesis and purification. The general steps are outlined below:

Resin Attachment: The synthesis begins with the attachment of a suitable precursor, such as
(2S,4R)-4-hydroxy-N-(PhF)proline cesium salt, to a solid support like Wang bromide resin.

» Oxidation: The alcohol group on the resin-bound proline derivative is then oxidized to a
ketone, forming a resin-bound 4-oxo-N-(PhF)prolinate. This serves as the pyrrole precursor.

» Aminopyrrole Formation: Treatment of the oxo-prolinate resin with various secondary amines
leads to the formation of resin-bound 3-aminopyrroles.

 Diversification (Optional): Further diversification at other positions of the pyrrole ring can be
achieved through various reactions. For instance, acylation at the 2-position with reagents
like trichloroacetyl chloride, followed by haloform reactions with primary amines, can
introduce additional diversity.
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» Cleavage from Resin: Finally, the synthesized 3-aminopyrrole-2,5-dicarboxylate is cleaved
from the solid support using acidic conditions (e.qg., trifluoroacetic acid - TFA) or basic
conditions (e.g., sodium methoxide) to yield the final product.

Note: This is a generalized protocol for a class of related compounds and would require
specific adaptation and optimization for the synthesis of Diethyl 2-Amino-3,5-
pyrroledicarboxylate.

Logical Relationships of Identifiers

The various identifiers for Diethyl 2-Amino-3,5-pyrroledicarboxylate are interconnected,
each providing a different layer of chemical information. The following diagram illustrates these
relationships.
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Caption: Relationship between identifiers for Diethyl 2-Amino-3,5-pyrroledicarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

